Cas no 27677-53-8 (3H-Thieno[2,3-d]imidazole)

3H-Thieno[2,3-d]imidazole structure
3H-Thieno[2,3-d]imidazole structure
Product Name:3H-Thieno[2,3-d]imidazole
CAS No:27677-53-8
MF:C5H4N2S
MW:124.163659095764
MDL:MFCD19220431
CID:1110215
PubChem ID:11829426
Update Time:2025-04-20

3H-Thieno[2,3-d]imidazole Chemical and Physical Properties

Names and Identifiers

    • 3H-Thieno[2,3-d]imidazole
    • 1h-thieno[2,3-d]imidazole
    • AKOS006358428
    • SCHEMBL120158
    • thienoimidazole
    • 27677-53-8
    • MDL: MFCD19220431
    • Inchi: 1S/C5H4N2S/c1-2-8-5-4(1)6-3-7-5/h1-3H,(H,6,7)
    • InChI Key: JCZAVVUIFWZMQI-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1N=CN2

Computed Properties

  • Exact Mass: 124.00951931g/mol
  • Monoisotopic Mass: 124.00951931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 96.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56.9Ų

3H-Thieno[2,3-d]imidazole Pricemore >>

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